1,3-Benzodioxol-5-yl 4-methoxybenzoate

• Molecular Formula: C15H12O5
• Molecular Weight: 272.25 g/mol
• IUPAC Name: 1,3-benzodioxol-5-yl 4-methoxybenzoate
• InChI: InChI=1S/C15H12O5/c1-17-11-4-2-10(3-5-11)15(16)20-12-6-7-13-14(8-12)19-9-18-13/h2-8H,9H2,1H3
• InChI Key: KBGQFNDLAZOOKL-UHFFFAOYSA-N
• SMILES: COC1=CC=C(C=C1)C(=O)OC2=CC3=C(C=C2)OCO3

Description

1,3-Benzodioxol-5-yl 4-methoxybenzoate is an ester derivative comprising two distinct aromatic moieties: a 1,3-benzodioxole group and a 4-methoxybenzoate group. The benzodioxole unit consists of a benzene ring fused with a dioxole (two oxygen atoms in a five-membered ring), while the 4-methoxybenzoate group introduces a methoxy substituent at the para position of the benzoate ester. This compound is structurally analogous to bioactive molecules, such as kinase inhibitors (e.g., compound 9j in ), where the benzodioxole and methoxy groups are critical for activity .

Comparison with Similar Compounds

Structural Features

The compound’s structural uniqueness lies in the combination of the electron-rich benzodioxole ring and the methoxy-substituted benzoate. Key comparisons include:

• Compound 9j (): Features a 1,3-benzodioxol-5-yl group attached to a thiosemicarbazide moiety. Unlike the target compound, 9j lacks the ester linkage but demonstrates potent kinase inhibition (IC₅₀ = 1.4 µM for SsCK1), highlighting the benzodioxole group’s role in bioactivity .
• 4-Methoxybenzoate lanthanide complexes (): The carboxylate form of 4-methoxybenzoate coordinates with trivalent lanthanides (e.g., La, Ce) via bidentate bonding, differing from the ester form in the target compound, which may limit metal coordination .
• 1-(1,3-Benzodioxol-5-yl) thiourea (): Replaces the benzoate ester with a thiourea group, altering electronic properties (e.g., HOMO-LUMO gap = 4.14 eV via DFT) and vibrational spectra .

Table 1: Structural and Functional Comparison

Compound	Benzodioxole Substituent	Benzoate/Other Group	Functional Group	Key Feature(s)
1,3-Benzodioxol-5-yl 4-methoxybenzoate	None (parent)	4-OCH₃	Ester	Combines electron-rich aromatic systems
Compound 9j ()	1,3-Benzodioxol-5-yl	Thiosemicarbazide	Thiosemicarbazide	SsCK1 inhibition (IC₅₀ = 1.4 µM)
4-Methoxybenzoate (Na salt)	None	4-OCH₃	Carboxylate	Bidentate lanthanide coordination
1-(1,3-Benzodioxol-5-yl) thiourea	None	Thiourea	Thiourea	HOMO-LUMO gap = 4.14 eV

Physicochemical Properties

• Infrared Spectroscopy : The carboxylate group in 4-methoxybenzoate () exhibits νas(COO⁻) at 1543 cm⁻¹ and νsym(COO⁻) at 1416 cm⁻¹, indicative of bidentate coordination. In contrast, the ester carbonyl (C=O) in the target compound would likely appear near 1700–1750 cm⁻¹, though experimental data is lacking .
• Thermal Behavior : Lanthanide complexes of 4-methoxybenzoate () show crystalline stability, whereas the ester form may exhibit lower thermal stability due to the absence of ionic interactions.

Table 2: Spectroscopic Data

Compound	IR νas(COO⁻)/C=O (cm⁻¹)	HOMO-LUMO Gap (eV)	Reference
4-Methoxybenzoate (Na salt)	1543	–
1-(1,3-Benzodioxol-5-yl) thiourea	–	4.14